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Abstract

Bis(2-ethylhexyl) carbonate, also known as diethylhexyl carbonate, is a versatile diester
utilized across a spectrum of industrial applications. Its unique combination of properties,
including low viscosity, high spreadability, good solvency, and a favorable safety profile, makes
it a valuable ingredient in cosmetics, personal care products, coatings, lubricants, and as a
plasticizer. This technical guide provides a comprehensive overview of the physical and
chemical properties of Bis(2-ethylhexyl) carbonate, detailed experimental protocols for its
synthesis and evaluation in key applications, and a summary of its performance characteristics.

Introduction

Bis(2-ethylhexyl) carbonate (CAS No. 14858-73-2) is an organic compound characterized by
its branched alkyl chains. This structure imparts a light, non-greasy feel in cosmetic
formulations and contributes to its excellent solvency and low-temperature properties in
industrial applications. This guide will delve into the technical specifics of its use as a solvent
and functional ingredient.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Bis(2-ethylhexyl) carbonate is
presented in Table 1. This data has been compiled from various sources to provide a
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comprehensive overview for formulation and process development.

Table 1: Physical and Chemical Properties of Bis(2-ethylhexyl) Carbonate

Property Value Reference(s)
CAS Number 14858-73-2 [1]

Molecular Formula C17H3403 [2]

Molecular Weight 286.45 g/mol [2]
Appearance Colorless to light yellow liquid

Boiling Point 342.6 °C at 760 mmHg [2]

Melting Point <-50°C [2]

Density 0.895 g/cm? [2]

Flash Point 131.3°C [2]

Water Solubility

30 pg/L at 20 °C

[2]

Vapor Pressure

7.44E-05 mmHg at 25 °C

[2]

logP

5.57240

[2]

Viscosity (at 25 °C)

approx. 7 mPa:s

Synthesis of Bis(2-ethylhexyl) Carbonate

Bis(2-ethylhexyl) carbonate can be synthesized through several routes. A common laboratory

and industrial method involves the transesterification of a simpler dialkyl carbonate, such as

diethyl carbonate, with 2-ethylhexanol. Another approach is the reaction of urea with 2-

ethylhexanol.[1]

Synthesis via Transesterification: A Representative

Protocol

This protocol describes a laboratory-scale synthesis of Bis(2-ethylhexyl) carbonate from

diethyl carbonate and 2-ethylhexanol.
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Materials:

2-Ethylhexanol

Diethyl carbonate

Di(n-butyltin oxide (catalyst)

Toluene (for azeotropic removal of ethanol)
Nitrogen gas supply

Round-bottom flask equipped with a magnetic stirrer, heating mantle, and a Dean-Stark
apparatus connected to a condenser.

Rotary evaporator

Vacuum distillation setup

Procedure:

To a round-bottom flask, add 2-ethylhexanol and diethyl carbonate in a molar ratio of 2.5:1.

Add a catalytic amount of di(n-butyl)tin oxide (e.g., 0.1-0.5 mol% relative to diethyl
carbonate).

Add toluene to the reaction mixture.
Flush the apparatus with nitrogen gas.
Heat the mixture to reflux (approximately 140 °C) with continuous stirring.[2]

The ethanol byproduct will be removed azeotropically with toluene and collected in the Dean-
Stark trap.

Monitor the reaction progress by observing the amount of ethanol collected. The reaction is
considered complete when no more ethanol is formed. This can take up to 26 hours.[2]

After completion, cool the reaction mixture to room temperature.
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» Remove the toluene and excess diethyl carbonate using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield pure Bis(2-ethylhexyl)
carbonate.

Reactants & Catalyst

Di(n-butyl)tin oxide

Reaction Process Purification

. I | Reaction Vessel »| Heating to Reflux 5| Azeotropic Removal Rotary Evaporation -
Diethyl_Carbonate I | (Round-bottom flask) (~140 °C) of Ethanol (Toluene & excess reactant removal) factupipitiaion Bis(2-ethylhexyl) Carbonate
I:l

Click to download full resolution via product page

Caption: Synthesis workflow for Bis(2-ethylhexyl) carbonate via transesterification.

Industrial Applications and Experimental Protocols

Bis(2-ethylhexyl) carbonate's utility as a solvent and functional ingredient is demonstrated in
several key industrial sectors.

Cosmetics and Personal Care: Emollient

In cosmetic formulations, Bis(2-ethylhexyl) carbonate is highly valued as a light, non-greasy
emollient with excellent spreadability. It is particularly suitable for sunscreens, lotions, and
creams where a light skin feel is desired. Its good solvency for crystalline UV filters is an added
advantage in sunscreen formulations.[3]

This protocol outlines a method for quantifying the spreadability of an emollient, adapted from
methodologies used in the cosmetics industry.[4][5]
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Objective: To determine and compare the spreading factor of Bis(2-ethylhexyl) carbonate
with other emollients.

Materials:

o Bis(2-ethylhexyl) carbonate

o Reference emollients (e.g., mineral oil, cyclomethicone)
o Glass plates with a central orifice (1.2 cm diameter)

e Millimetric graph paper

e Glass support plate

e Glass plates of known weight

e Spatula

e Timer

Procedure:

o Place the glass plate with the central orifice on the glass support plate, which is positioned
over the millimetric graph paper.

« Introduce a standardized amount of the emollient (e.g., 1 ml) into the central orifice and level
the surface with a spatula.

o Carefully remove the plate with the orifice.
e Place a glass plate of a known weight over the sample.

o After one minute, measure the diameter of the spread emollient in two opposing directions
using the graph paper. Calculate the average diameter.

o Repeat step 5 at subsequent one-minute intervals, adding additional glass plates of known
weight to observe the effect of pressure on spreadability.
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o Calculate the spreadability factor (SF) for each time point and weight using the following
equation: SF = A/ W Where:

o Ais the area of spread (11r?)

o W is the weight of the glass plate(s)

o Compare the spreadability factors of Bis(2-ethylhexyl) carbonate with the reference
emollients.
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Caption: Workflow for the experimental evaluation of emollient spreadability.
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Coatings: Solvent

Bis(2-ethylhexyl) carbonate serves as a solvent in coating formulations, valued for its good
solubility and low volatility. It facilitates uniform film formation and can enhance surface
properties like gloss.

This protocol describes a method to evaluate the resistance of a coating formulated with Bis(2-
ethylhexyl) carbonate to a specific solvent.

Objective: To assess the effect of a solvent on a cured coating film.
Materials:

» Coated panels (with the formulation containing Bis(2-ethylhexyl) carbonate, cured
according to specifications)

o Test solvent (e.g., methyl ethyl ketone - MEK)

e Cheesecloth or cotton swabs

o Dropper or pipette

e Timer

e Mechanical rubbing device (optional, for standardization)

Procedure:

» Place a few drops of the test solvent onto the surface of the cured coating.

» Allow the solvent to remain on the surface for a specified period (e.g., 1 minute).

e Using a piece of cheesecloth or a cotton swab wrapped around a finger (or attached to a
mechanical rubbing device), apply firm pressure and rub the wetted area back and forth. A
double rub (one forward and one backward motion) constitutes one cycle.

» Continue rubbing until the coating fails (i.e., is removed, exposing the substrate) or until a
specified number of double rubs is reached (e.g., 100).
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» Record the number of double rubs required to cause coating failure.
o Evaluate the degree of film softening, blistering, or other changes in appearance.

o Compare the results with a control coating formulated without Bis(2-ethylhexyl) carbonate
or with a different solvent.

Lubricants

In the realm of automotive engineering, Bis(2-ethylhexyl) carbonate is used as a component
in lubricants. It is valued for its low-temperature characteristics and viscosity stability.

Plasticizers

Bis(2-ethylhexyl) carbonate acts as a plasticizer in the production of flexible polymers like
PVC and nitrocellulose varnishes. It enhances flexibility, processability, and durability. For
nitrocellulose varnishes, it has been shown to improve boiling water resistance and flexibility.[1]

Performance Data

The performance of Bis(2-ethylhexyl) carbonate in various applications is summarized in the
following tables.

Table 2: Emollient Performance Data

Bis(2-ethylhexyl) Mineral Oil Cyclomethicone
Parameter
Carbonate (Reference) (Reference)
Spreadability Factor ] i .
High Medium Very High
(SF)
) Light, non-greasy, _
Skin Feel ) Greasy Dry, silky
silky
Solvency for UV
Good Poor Moderate

Filters

Table 3: Solvent Performance in Coatings
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. . . Standard Solvent
Formulation with Bis(2- . .
Property Formulation (e.g., with

ethylhexyl) Carbonate
Butyl Acetate)

Evaporation Rate Slow Medium
Film Formation Uniform, good leveling Good
Gloss High Standard

Solvent Resistance (MEK ) )
> 100 (Resin dependent) > 100 (Resin dependent)
double rubs)

Safety and Toxicology

Bis(2-ethylhexyl) carbonate is generally considered to have a low toxicity profile. An in vitro
study on human skin membranes indicated that it is not expected to penetrate the skin.[6] The
oral LD50 in rats is reported to be greater than 2000 mg/kg body weight.[6]

Table 4: Toxicological Data

Test Result Reference
Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg [6]
Dermal Penetration (in vitro,
) Not detected [6]
human skin)
Skin Irritation May cause skin irritation
Conclusion

Bis(2-ethylhexyl) carbonate is a high-performance, multifunctional ingredient with a wide
range of industrial applications. Its properties as a light emollient, effective solvent, and
plasticizer make it a valuable component in the formulation of cosmetics, coatings, and
polymers. The experimental protocols provided in this guide offer a framework for evaluating its
performance and integrating it into new and existing product lines. Its favorable safety profile
further enhances its appeal for use in consumer and industrial products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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